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Compound of Interest

Compound Name: ATTO 700

Cat. No.: B15557223

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the fluorescent dye ATTO 700,

including its material safety data, physicochemical properties, and detailed protocols for its

application in advanced biological research. The information is tailored for professionals in the

fields of life sciences and drug development who utilize fluorescence-based techniques.

Material Safety and Handling
ATTO 700 and its derivatives are intended for research use only. While a full toxicological

profile has not been established, standard laboratory safety precautions should be observed.

This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety

glasses, and a lab coat. Avoid inhalation, ingestion, and direct skin contact. In case of

exposure, follow standard first-aid procedures. The material is not considered flammable. For

detailed safety information, always refer to the latest Material Safety Data Sheet (MSDS)

provided by the supplier.

Physicochemical and Optical Properties
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ATTO 700 is a high-performance fluorescent dye belonging to the oxazine family. It is

characterized by its strong absorption and high fluorescence quantum yield in the near-infrared

(NIR) region of the spectrum. Its zwitterionic nature ensures good water solubility and minimal

non-specific binding to biological molecules.

Property Value Reference

Maximum Excitation

Wavelength (λex)
700 nm [Leica Microsystems][1]

Maximum Emission

Wavelength (λem)
719 nm [Leica Microsystems][1]

Molar Extinction Coefficient

(εmax)
1.25 x 10⁵ M⁻¹ cm⁻¹ [Leica Microsystems][1]

Fluorescence Quantum Yield

(Φf)
0.25 [Leica Microsystems][1]

Fluorescence Lifetime (τfl) 1.6 ns [Leica Microsystems][1]

Molecular Weight (Carboxy) ~679 g/mol [Leica Microsystems][1]

Solubility Good in polar solvents [Leica Microsystems][1]

Experimental Protocols
ATTO 700 is available with various reactive groups for covalent labeling of biomolecules. The

most common derivatives are N-hydroxysuccinimide (NHS) esters for labeling primary amines

and maleimides for labeling free thiols.

Protein Labeling with ATTO 700 NHS Ester
This protocol is a general guideline for labeling proteins with primary amines, such as the ε-

amino group of lysine residues.

Materials:

ATTO 700 NHS ester
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Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

Labeling buffer: 0.1 M sodium bicarbonate, pH 8.3

Quenching buffer: 1.5 M hydroxylamine, pH 8.5 (or 1 M Tris, pH 8.0)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification

Procedure:

Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 1-10

mg/mL.

Dye Preparation: Immediately before use, dissolve the ATTO 700 NHS ester in a small

amount of DMF or DMSO to create a 10 mg/mL stock solution.

Labeling Reaction: Add a 5- to 20-fold molar excess of the reactive dye to the protein

solution while gently vortexing. The optimal dye-to-protein ratio should be determined

empirically for each protein.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 100-

200 mM. Incubate for 30 minutes at room temperature.

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column pre-equilibrated with a suitable storage buffer (e.g., PBS). The first

colored fraction will be the labeled protein.

Protein Labeling with ATTO 700 Maleimide
This protocol is designed for labeling proteins with free sulfhydryl groups, such as those on

cysteine residues.

Materials:
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ATTO 700 maleimide

Protein of interest in a suitable buffer (e.g., PBS, pH 7.0-7.5)

Reducing agent (optional, e.g., DTT or TCEP)

Anhydrous DMF or DMSO

Size-exclusion chromatography column

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer. If the protein contains

disulfide bonds that need to be reduced to generate free thiols, treat with a reducing agent

like TCEP.

Dye Preparation: Prepare a fresh stock solution of ATTO 700 maleimide in DMF or DMSO.

Labeling Reaction: Add a 10- to 20-fold molar excess of the maleimide dye to the protein

solution.

Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification: Purify the conjugate using size-exclusion chromatography as described for NHS

ester labeling.

Advanced Applications and Visualizations
ATTO 700 is extensively used in advanced fluorescence microscopy techniques due to its high

photostability and emission in the NIR spectrum, which minimizes autofluorescence from

biological samples.[2]

Experimental Workflow: Labeling and Imaging of Cell
Surface Receptors
The following diagram illustrates a typical workflow for labeling a cell surface receptor, such as

the Glucagon-Like Peptide-1 Receptor (GLP1R), with ATTO 700 for subsequent imaging.[2][3]
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Cell Culture & Transfection Labeling Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9745879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9745879/
https://www.researchgate.net/figure/Live-cell-microscopy-using-ATTO700-A-Widefield-imaging-of-live-SNAP-TMHaloHEK293-cells_fig1_365644530
https://www.benchchem.com/product/b15557223/docs#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15557223/docs#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15557223/docs#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15557223/docs#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15557223?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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